5-(Bromoacetyl)thiophene-2-carboxamide
Description
5-(Bromoacetyl)thiophene-2-carboxamide is a heterocyclic organic compound . It is derived from thiophene, which is a five-membered aromatic ring with a sulfur atom as a heteroatom. The IUPAC name for this compound is 5-(2-bromoacetyl)thiophene-2-carboxamide . The molecular weight is 248.09704 and the molecular formula is C7H6BrNO2S .
Molecular Structure Analysis
The molecular structure of 5-(Bromoacetyl)thiophene-2-carboxamide includes a thiophene ring, a bromoacetyl group, and a carboxamide group . The canonical SMILES string for this compound is C1=C(SC(=C1)C(=O)N)C(=O)CBr .Scientific Research Applications
Medicinal Chemistry
“5-(Bromoacetyl)thiophene-2-carboxamide” is a chemical compound derived from thiophene. Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives, including “5-(Bromoacetyl)thiophene-2-carboxamide”, are utilized in industrial chemistry . They are used as corrosion inhibitors, which can help protect metal surfaces from corrosion .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . The sulfur atom in the thiophene ring contributes to the semiconductor properties of these molecules .
Organic Field-Effect Transistors (OFETs)
Molecules with the thiophene ring system, such as “5-(Bromoacetyl)thiophene-2-carboxamide”, are used in the fabrication of organic field-effect transistors (OFETs) . These are a type of transistor that utilize an organic semiconductor in their channel .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are a type of light-emitting diode (LED) in which the emissive electroluminescent layer is a film of organic compound that emits light in response to an electric current .
Pharmaceutical Testing
“5-(Bromoacetyl)thiophene-2-carboxamide” is used for pharmaceutical testing . High-quality reference standards of this compound are used to ensure accurate results in pharmaceutical research .
properties
IUPAC Name |
5-(2-bromoacetyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2S/c8-3-4(10)5-1-2-6(12-5)7(9)11/h1-2H,3H2,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEIAQIIRSAGLJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)C(=O)N)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20608587 |
Source
|
| Record name | 5-(Bromoacetyl)thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20608587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Bromoacetyl)thiophene-2-carboxamide | |
CAS RN |
68257-90-9 |
Source
|
| Record name | 5-(Bromoacetyl)thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20608587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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